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Compound of Interest

Compound Name: Disperse brown 4

Cat. No.: B105966 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Brown 4, also identified by its Colour Index name C.I. 11152:1, is a monoazo

disperse dye.[1] Belonging to a class of water-insoluble dyes, it is primarily utilized for coloring

hydrophobic synthetic fibers.[2] Its main application is in the dyeing of polyester, where it

imparts a red-light brown to dark red-light brown shade.[1] Disperse dyes, including Disperse
Brown 4, are non-ionic and function by migrating from a fine aqueous dispersion into the

amorphous regions of synthetic fibers under the influence of heat.[3] This document provides

detailed application notes and experimental protocols for the use of Disperse Brown 4 in

textile science research, focusing on its application to polyester fabrics.

Chemical and Physical Properties
Chemical Class: Monoazo Dye[1]

Molecular Formula: C₁₆H₁₅BrCl₂N₄O₄[1]

Molecular Weight: 478.12 g/mol [1]

Appearance: Brown Powder

Solubility: Sparingly soluble in water, applied as a fine dispersion.[3]
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Quantitative Data: Fastness Properties
The performance of a dye is critically evaluated by its fastness properties, which indicate the

resistance of the color to various environmental factors during the use of the textile. The

following table summarizes the fastness properties of Disperse Brown 4 on polyester fabric

according to ISO standards.

Fastness Test ISO Standard Rating (Fading) Rating (Staining)

Light Fastness ISO 105-B02 5-6 -

Washing Fastness ISO 105-C06 4-5 5

Perspiration Fastness - 4-5 5

Ironing Fastness - 4-5 4

Sublimation Fastness ISO 105-P01 (180°C) - 4-5

Source:[1][2] Rating Scale: 1 (poor) to 5 (excellent)

Experimental Protocols
The application of Disperse Brown 4 to polyester fabrics can be achieved through several

methods. The choice of method depends on the available equipment, desired shade depth, and

energy considerations. The most common industrial methods are High-Temperature Exhaust

Dyeing, Carrier Dyeing, and Thermosol Dyeing.

High-Temperature Exhaust Dyeing
This is the most common and efficient method for dyeing polyester with disperse dyes,

achieving excellent dye penetration and fastness.[3] It is performed in a sealed dyeing machine

under high pressure to achieve temperatures above the boiling point of water.

Materials and Reagents:

Polyester fabric

Disperse Brown 4
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Dispersing agent

Acetic acid (or other pH buffer)

Wetting agent (optional)

High-temperature dyeing apparatus (e.g., laboratory-scale jet dyer or beaker dyer)

Procedure:

Fabric Preparation: Scour the polyester fabric with a non-ionic detergent to remove any

impurities, oils, or sizes. Rinse thoroughly and dry.

Dye Bath Preparation:

Prepare a stock dispersion of Disperse Brown 4 by pasting the required amount of dye

with an equal amount of dispersing agent and a small amount of warm water.

Fill the dyeing vessel with water to the desired liquor ratio (e.g., 10:1 to 20:1).

Add the prepared dye dispersion to the dye bath.

Add a wetting agent if necessary.

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[4]

Dyeing Process:

Introduce the polyester fabric into the dye bath at approximately 60°C.[4]

Raise the temperature of the dye bath to 130°C at a rate of 1-2°C per minute.[4]

Maintain the temperature at 130°C for 30-60 minutes, depending on the desired shade

depth.[4]

Cool the dye bath down to 70-80°C.

After-treatment (Reduction Clearing):
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Drain the dye bath.

Prepare a fresh bath containing 2 g/L sodium hydrosulfite, 2 g/L caustic soda, and 1 g/L of

a dispersing agent.

Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes to remove unfixed surface

dye.

Rinse the fabric thoroughly with hot and then cold water.

Drying: Dry the fabric in an oven or air.

Carrier Dyeing
This method allows for the dyeing of polyester at or near the boiling point of water under

atmospheric pressure through the use of a "carrier," an organic compound that swells the fiber

to facilitate dye uptake.[5]

Materials and Reagents:

Polyester fabric

Disperse Brown 4

Dispersing agent

Carrier (e.g., phenol-based, biphenyl-based)

Acetic acid

Wetting agent (optional)

Atmospheric dyeing apparatus (e.g., beaker, winch)

Procedure:

Fabric Preparation: As described in the high-temperature method.

Dye Bath Preparation:
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Fill the dyeing vessel with water and add the carrier (e.g., 3 g/L).[5]

Add the prepared Disperse Brown 4 dispersion.

Add a wetting agent and dispersing agent (e.g., 2 g/L).[5]

Adjust the pH to 4.5-5.5 with acetic acid.[5]

Dyeing Process:

Introduce the fabric into the dye bath at 60°C.[5]

Raise the temperature to the boil (95-100°C) over 30 minutes.[5]

Maintain at the boil for 60-90 minutes.[5]

Cool the bath to 60°C.[5]

After-treatment:

Rinse the fabric to remove residual carrier and unfixed dye.

Perform reduction clearing as described in the high-temperature method to improve wash

fastness.[5]

Drying: Dry the fabric.

Thermosol Dyeing (Continuous Method)
The Thermosol process is a continuous method suitable for large-scale production. It involves

padding the fabric with the dye dispersion, drying, and then fixing the dye at high temperatures

in a hot air chamber.[6]

Materials and Reagents:

Polyester fabric

Disperse Brown 4
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Thickener (e.g., sodium alginate)

Migration inhibitor

Wetting agent

Padding mangle

Drying unit (e.g., infrared pre-dryer, hot flue)

Thermosol chamber (curing oven)

Procedure:

Padding:

Prepare the padding liquor by dispersing Disperse Brown 4 with a wetting agent,

thickener, and migration inhibitor in water.

Pass the polyester fabric through the padding liquor in a padding mangle to achieve a

specific wet pick-up (e.g., 60-70%).

Drying:

Immediately dry the padded fabric, typically using an infrared pre-dryer followed by a hot

flue dryer, at a temperature of 100-120°C.[6] Careful control of drying is crucial to prevent

dye migration.

Thermofixation:

Pass the dried fabric through a Thermosol chamber at a high temperature, typically 190-

220°C, for 60-90 seconds.[6] This high temperature causes the dye to sublime and diffuse

into the polyester fibers.

After-treatment:

Wash the fabric to remove the thickener and any unfixed dye.
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Reduction clearing may be performed for deep shades to enhance fastness.

Drying: Dry the final fabric.

Visualizations
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Caption: High-Temperature Exhaust Dyeing Workflow.
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Caption: Carrier Dyeing Workflow.
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Continuous Process
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Caption: Thermosol Dyeing Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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